Cas no 2229655-13-2 (2-1-(but-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(but-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229655-13-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6259073
• PubChem ID: 165845868
• Update Time: 2025-05-22

2-1-(but-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(but-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(but-1-en-1-yl)cyclopropyl]-2-hydroxyacetic acid
• 2229655-13-2
• EN300-1764071

• Inchi： 1S/C9H14O3/c1-2-3-4-9(5-6-9)7(10)8(11)12/h3-4,7,10H,2,5-6H2,1H3,(H,11,12)/b4-3+
• InChI Key： FMIJVIJRZRTAAO-ONEGZZNKSA-N
• SMILES： OC(C(=O)O)C1(/C=C/CC)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(but-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid

2-1-(But-1-en-1-yl)cyclopropyl-2-hydroxyacetic Acid: A Comprehensive Overview

2-1-(But-1-en-1-yl)cyclopropyl-2-hydroxyacetic acid, also known by its CAS number 2229655-13-2, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a butenyl chain and a hydroxyl group on the acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 2-1-(But-1-en-1-yl)cyclopropyl is particularly intriguing due to the strained cyclopropane ring, which often imparts unique reactivity and stability to the molecule. The presence of the hydroxyl group further enhances its chemical versatility, allowing for participation in a wide range of reactions such as esterifications, oxidations, and reductions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents.

In terms of synthesis, 2-hydroxyacetic acid derivatives like this compound can be prepared through various routes, including ring-opening reactions of epoxides or through metabolic pathways in microbial systems. The latest research has focused on optimizing these synthetic methods to improve yield and reduce environmental impact. For instance, enzymatic catalysis has emerged as a promising approach for the selective synthesis of this compound, offering both high efficiency and eco-friendliness.

The biological activity of 2-(butenyl)cyclopropyl compounds has been extensively studied in recent years. Experimental data suggest that this class of molecules exhibits potent antioxidant and anti-inflammatory properties, making them attractive candidates for drug development. Additionally, their ability to modulate cellular signaling pathways has opened new avenues for their application in treating chronic diseases such as cancer and neurodegenerative disorders.

From an industrial perspective, the demand for compounds like CAS 2229655-13-2 is driven by their role as intermediates in the synthesis of high-value chemicals. Their compatibility with modern manufacturing processes and their ability to function under diverse chemical conditions make them indispensable in various industrial settings. Moreover, advancements in analytical techniques have enabled precise characterization of this compound, ensuring its quality and consistency for commercial use.

In conclusion, 2-(butenyl)cyclopropyl-hydroxyacetic acid stands out as a multifaceted compound with immense potential across multiple domains. Its unique structure, coupled with recent breakthroughs in synthesis and application research, positions it as a key player in the development of innovative chemical solutions. As scientific understanding continues to grow, so too will the possibilities for leveraging this compound to address pressing challenges in health and industry.